5-(3,4-Difluoro-phenyl)-oxazolidin-2-one

• Molecular Formula: C9H7F2NO2
• Molecular Weight: 199.15 g/mol
• IUPAC Name: 5-(3,4-difluorophenyl)-1,3-oxazolidin-2-one
• InChI: InChI=1S/C9H7F2NO2/c10-6-2-1-5(3-7(6)11)8-4-12-9(13)14-8/h1-3,8H,4H2,(H,12,13)
• InChI Key: BUDXEJHGYYDYPI-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(=O)N1)C2=CC(=C(C=C2)F)F

Description

5-(3,4-Difluoro-phenyl)-oxazolidin-2-one is a useful research compound. Its molecular formula is C9H7F2NO2 and its molecular weight is 199.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a well stirred suspension of 95% NaH (0.55 g, 11.8 mmol) in THF (20 mL) at room temperature was added a solution of [2-(3,4-difluorophenyl)-2-hydroxy-ethyl]-carbamic acid-tert-butyl ester (3.2 g, 23.0 mmol) in THF via a dropping funnel at room temperature. The resulting suspension was stirred for 3 h and then quenched carefully with 10 mL of water. The biphasic mixture was extracted with 100 mL of Et2O, washed with brine, filtered and the solvent was removed in vacuo. The gummy residue thus obtained was purified by column chromatography over silica gel (Rf=0.15, 3:2 hexane-EtOAc) to obtain 5-(3,4-difluoro-phenyl)-oxazolidin-2-one as a white solid (1.1 g, 47%).